Cas no 1755-45-9 (Butanal, 2-(phenylmethylene)-, (2E)-)

Butanal, 2-(phenylmethylene)-, (2E)- structure
1755-45-9 structure
Product Name:Butanal, 2-(phenylmethylene)-, (2E)-
CAS No:1755-45-9
MF:C11H12O
MW:160.212383270264
CID:1361839
PubChem ID:1565622
Update Time:2025-04-20

Butanal, 2-(phenylmethylene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Butanal, 2-(phenylmethylene)-, (2E)-
    • (E)-α-ethylcinnamaldehyde
    • UNII-7XLF3P8UUS
    • Cinnamaldehyde, alpha-ethyl-
    • (2E)-2-(phenylmethylidene)butanal
    • NSC 38977
    • 7XLF3P8UUS
    • A1-05030
    • Butanal, 2-(phenylmethylene)-
    • (2E)-2-(Phenylmethylene)butanal
    • EINECS 249-037-6
    • AI3-14400
    • (E)-2-benzylidenebutanal
    • alpha-Ethylcinnamaldehyde, (E)-
    • UNII-WUF97WL37C
    • BOCRJYUZWIOMOJ-CSKARUKUSA-N
    • .ALPHA.-ETHYLCINNAMALDEHYDE, (E)-
    • Cinnamaldehyde, alpha-ethyl-, (E)-
    • WUF97WL37C
    • SCHEMBL8924634
    • alpha-Ethylcinnamaldehyde
    • 1755-45-9
    • 28467-92-7
    • Butanal, 2-(phenylmethylene)-, (E)-
    • 2-(Phenylmethylene)-Butanal
    • CINNAMALDEHYDE, .ALPHA.-ETHYL-, (E)-
    • Inchi: 1S/C11H12O/c1-2-10(9-12)8-11-6-4-3-5-7-11/h3-9H,2H2,1H3/b10-8+
    • InChI Key: BOCRJYUZWIOMOJ-CSKARUKUSA-N
    • SMILES: O=C/C(=C/C1C=CC=CC=1)/CC

Computed Properties

  • Exact Mass: 116.01092
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 74.6
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